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Compound of Interest

Compound Name: Calteridol calcium

Cat. No.: B3046292

In-Depth Technical Guide to Calteridol Calcium

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Calteridol calcium is a macrocyclic chelating agent primarily utilized as a pharmaceutical aid
and stabilizing excipient in medical imaging. Its molecular structure is centered around a
1,4,7,10-tetraazacyclododecane (cyclen) backbone, functionalized with three acetate arms and
a 2-hydroxypropy! group. This configuration provides a high-affinity binding site for metal ions.
The principal application of Calteridol calcium is in gadolinium-based contrast agents
(GBCAs) for Magnetic Resonance Imaging (MRI), such as ProHance® (Gadoteridol), where it
serves to sequester any free gadolinium ions, thereby mitigating potential toxicity.[1]
Additionally, preclinical studies have indicated inherent antifungal and antibacterial properties of
Calteridol calcium, suggesting a broader therapeutic potential. This document provides a
comprehensive overview of the molecular structure, physicochemical properties, synthesis, and
analytical methods for Calteridol calcium.

Molecular Structure and Physicochemical
Properties

Calteridol calcium is the calcium salt of the calteridol ligand. The core structure is a cyclen
ring, which imparts high thermodynamic stability and kinetic inertness to the metal complexes it
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forms. The three carboxylate groups and the four nitrogen atoms of the cyclen ring, along with
the hydroxyl group, can participate in metal ion coordination.

Chemical Identifiers

Property Value Reference

tricalcium;2-[4,7-
bis(carboxylatomethyl)-10-(2-

IUPAC Name ( Y Y ( [2]
hydroxypropyl)-1,4,7,10-

tetrazacyclododec-1-yllacetate

CAS Number 121915-83-1 [1]
Molecular Formula Cs4HssCasNsOa1a [1]
Molecular Weight 923.1 g/mol [2]

CC(CN1CCN(CCN(CCN(CC1)
CC(=0)[0-))CC(=0)
[O-))CC(=0)

Canonical SMILES [O-])O.CC(CN1CCN(CCN(CC [2]
N(CC1)CC(=0)[O-])CC(=0)
[O-])CC(=0)[O-])O.[Ca+2].
[Cat2].[Ca+2]

LIUKFIPDXXYGSI-
InChl Key [1]
UHFFFAOYSA-H

Physicochemical Data
Property Value Reference

Aqueous Solubility =500 mg/mL [1]

Stable up to 300°C

Thermal Stability (dehydration occurs around [1]
120°C)

Appearance White solid [1]

Concentration in ProHance® 0.23 mg/mL [3]
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Mechanism of Action and Biological Activity

The primary established mechanism of action of Calteridol calcium is as a chelating agent. In
the context of its use in gadolinium-based contrast agents, it functions as a scavenger for any
gadolinium ions that may dissociate from the primary chelator (e.g., Gadoteridol).

Gadolinium Sequestration

The macrocyclic structure of the calteridol ligand provides a pre-organized cavity that is well-
suited for coordinating metal ions.[1] This leads to the formation of highly stable complexes with
metal ions like Gd3*. The stability of such macrocyclic chelates is significantly higher than that
of linear chelating agents.[2] This high stability is crucial in preventing the release of toxic free
Gd3* ions in vivo. The process of sequestering a free metal ion is a form of competitive binding,
where Calteridol calcium effectively displaces other ligands to bind the metal ion.
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Caption: Gadolinium sequestration by Calteridol calcium.

Antimicrobial Activity

Calteridol calcium has demonstrated antifungal and antibacterial properties in preclinical
research.[1][2] The exact mechanism of its antimicrobial action has not been fully elucidated
but may be related to the disruption of microbial metabolic balance or damage to cellular
components due to the chelation of essential metal ions required by the microbes.[1]
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While specific Minimum Inhibitory Concentration (MIC) values for Calteridol calcium are not
widely reported, its activity against various pathogens has been noted.[1][2] Further research is
needed to quantify its spectrum of activity and in vivo efficacy.

Experimental Protocols
Synthesis of Calteridol Calcium

The synthesis of Calteridol calcium involves the complexation of the calteridol ligand (teridol)
with a calcium ion source.[4]

Materials:

Calteridol ligand (2,2',2"-(10-(2-hydroxypropyl)-1,4,7,10-tetraazacyclododecane-1,4,7-
triyl)triacetic acid)

Calcium carbonate (CaCOs3)

Deionized water

Methanol or acetone for crystallization

Procedure:

The calteridol ligand is dissolved in deionized water.

e Calcium carbonate is added to the solution. The molar ratio of teridol to calcium ion is
typically controlled to be 2:3.[4]

e The reaction mixture is heated to 80-90°C with stirring for 1-2 hours.[4]
e The reaction progress is monitored for the cessation of CO2 evolution.

 After the reaction is complete, the solution is filtered to remove any unreacted calcium
carbonate.

o The filtrate is concentrated by evaporation.

e The product is crystallized by the addition of methanol or acetone.[4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3046292?utm_src=pdf-body
https://patents.google.com/patent/WO2020084504A1/en
https://www.mriquestions.com/uploads/3/4/5/7/34572113/nsf_agent_stability.pdf
https://www.benchchem.com/product/b3046292?utm_src=pdf-body
https://www.benchchem.com/product/b3046292?utm_src=pdf-body
https://patents.google.com/patent/US20210284614A1/en
https://patents.google.com/patent/US20210284614A1/en
https://patents.google.com/patent/US20210284614A1/en
https://patents.google.com/patent/US20210284614A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e The resulting white solid is collected by filtration, washed with the crystallization solvent, and
dried under vacuum.
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Caption: Workflow for the synthesis of Calteridol calcium.

Quantification in Pharmaceutical Formulations

The quantification of Calteridol calcium in pharmaceutical formulations like ProHance® can
be performed using atomic absorption spectroscopy (AAS) or inductively coupled plasma-mass
spectrometry (ICP-MS) to determine the calcium content.[1]

Instrumentation:

o Atomic Absorption Spectrometer or ICP-Mass Spectrometer
o Hollow cathode lamp for calcium (for AAS)

e Volumetric flasks and pipettes

Procedure (ICP-MS):

o Sample Preparation: An accurately weighed amount of the pharmaceutical formulation is
dissolved in a suitable solvent (e.g., deionized water) and diluted to a known volume in a
volumetric flask.

o Standard Preparation: A series of calcium standard solutions of known concentrations are
prepared from a certified calcium standard stock solution.

e Instrument Calibration: The ICP-MS is calibrated using the prepared standard solutions to
generate a calibration curve.

o Sample Analysis: The prepared sample solution is introduced into the ICP-MS, and the
intensity of the calcium signal is measured.
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» Quantification: The concentration of calcium in the sample is determined from the calibration
curve. The amount of Calteridol calcium is then calculated based on its molecular weight
and the stoichiometry of calcium in the molecule.

Data Presentation
Chelation Stability Constants

The stability of metal chelates is a critical parameter. While specific stability constants for
Calteridol with various ions are not readily available in the provided search results, a
comparison with related macrocyclic and linear chelators highlights the superior stability of
macrocyclic structures.

Dissociation Half-

Chelator Type Log K (Gd**) Life (pH 7.4) Reference

Linear (DTPA) 22.1 1073 hours [1]

Macrocyclic (DOTA) 24.7 10> hours [1]

Calteridol-related 22.1 >10° hours [1]
Conclusion

Calteridol calcium is a well-characterized macrocyclic chelating agent with a primary and
critical role in enhancing the safety profile of gadolinium-based MRI contrast agents. Its high
stability and strong affinity for metal ions make it an effective scavenger of potentially toxic free
gadolinium. The synthesis and analytical methods for Calteridol calcium are well-established.
While its antimicrobial properties are of interest, further investigation is required to fully
understand its potential in this area. The information presented in this guide provides a solid
foundation for researchers and professionals working with or developing applications for
Calteridol calcium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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